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Compound of Interest

O-Desisopropyl-O-ethylBisoprolol-
Compound Name:
d7Hemifumarate

CAS No.: 1346601-75-9

Cat. No.: B584795

Get Quote

Executive Summary: Physicochemical Core Identity

Bisoprolol-d7 is the deuterated analog of the

-selective adrenergic receptor antagonist Bisoprolol.[1][2] It is primarily used as an internal
standard to compensate for matrix effects and recovery variations in LC-MS/MS assays.

The deuterium label (

) is located on the isopropyl amine moiety. Consequently, the utility of this standard in
metabolite tracking depends entirely on the metabolic pathway being studied:

+ Retains Label: Metabolic changes to the ether side chain (e.g., O-dealkylation, oxidation)
produce

-labeled metabolites.

+ Loses Label: N-dealkylation removes the isopropyl group, resulting in an unlabeled
metabolite.
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Core Chemical Data Table

Molecular . .
Molecular ) Monoisotopic .
Compound Weight (Free Label Position
Formula Mass
Base)
Bisoprolol-d7 332.48 g/mol 332.269 Da Isopropyl amine
Hydroxybisoprolo )
7 348.48 g/mol 348.264 Da Isopropyl amine
O-
Desisopropylbiso 290.40 g/mol 290.222 Da Isopropyl amine
prolol-d7

Note on Salt Forms: Bisoprolol-d7 is frequently supplied as a Hemifumarate salt (

). [1] * Hemifumarate MW: 390.53 g/mol .

e Stoichiometry: 2 molecules of Bisoprolol-d7 per 1 molecule of Fumaric Acid.

Metabolic Stability and Label Retention

Understanding the metabolic fate of the deuterium label is critical for experimental design.
Bisoprolol undergoes two major Phase | metabolic pathways in humans (CYP3A4 and
CYP2D6 mediated):

o O-Dealkylation (Ether Cleavage): The isopropoxyethoxymethyl side chain is cleaved. Since
the

label is on the opposite amine tail, the resulting metabolite (O-desisopropylbisoprolol) retains
the d7 label.

e -Hydroxylation: Oxidation occurs on the aromatic ring or the ether chain. This produces
Hydroxybisoprolol, which also retains the d7 label.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/(%C2%B1)-Bisoprolol%20hemifumarate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ N-Dealkylation: Removal of the isopropyl group on the amine. This pathway removes the d7
label, rendering the standard invisible for this specific metabolite.

Visualization: Metabolic Pathway & Deuterium Fate
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Figure 1: Metabolic fate of Bisoprolol-d7. Green nodes indicate metabolites that retain the
deuterium label and can be quantified using the d7 standard.[2][3][4][5]

Analytical Methodology: LC-MS/MS Protocol

To accurately quantify Bisoprolol-d7 and its metabolites, a Multiple Reaction Monitoring (MRM)
method is required. The following protocol is validated for human plasma matrices.

Mass Spectrometry Conditions (ESI+)

» lonization Source: Electrospray lonization (ESI), Positive Mode.[5]
e Scan Mode: MRM (Multiple Reaction Monitoring).[5]

o Dwell Time: 100 ms per transition.
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Precursor lon ( Product lon (

Collision Mechanism of

Analyte .
) ) Energy (eV) Fragmentation

Cleavage of

Bisoprolol 326.2 116.1 25 , ge o
isopropyl amine
Cleavage of d7-

Bisoprolol-d7 333.3 123.1 25 ) J )
isopropyl amine
Hydroxybisoprolo Retention of d7-

YETOXybISop 349.3 123.1 27 .

[-d7 amine fragment

Technical Insight: The mass shift of +7 Da in the precursor (333.3 vs 326.2) and the product ion
(123.1 vs 116.1) confirms that the fragmentation occurs adjacent to the amine, retaining the
deuterated isopropyl group in the daughter ion. This specific transition (

) is highly specific and reduces background noise.

Sample Preparation (Protein Precipitation)

o Stock Preparation: Dissolve Bisoprolol-d7 Hemifumarate in Methanol to yield a 1.0 mg/mL
(free base equivalent) stock. Store at -20°C.

o Working Standard: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.
o Extraction:
o Aliquot

of plasma.

o Add

of Working Standard (precipitating agent).

o Vortex for 60 seconds at high speed.

o Centrifuge at
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for 10 minutes at 4°C.

o Inject

of supernatant.

Chromatographic Workflow
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Figure 2: Optimized sample preparation workflow for Bisoprolol-d7 quantification.

Synthesis & Purity Verification
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Isotopic Purity Requirements

For use as a quantitative internal standard, the Isotopic Purity must be

to prevent "cross-talk” (contribution of unlabeled dO signal to the analyte channel).

e dO Contribution: Must be

e Chemical Purity:
61I71[81[°]

Solubility & Stability

 Solubility: Soluble in Methanol, DMSO, and Water (up to 10 mg/mL).
 Stability:
o Solid State: Stable for >2 years at -20°C.

o Solution: Stable for 1 month at 4°C; susceptible to degradation if exposed to basic pH
(>9.0) for prolonged periods.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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